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Compound of Interest

Compound Name:
1-(4-chloro-5-fluoro-2-

hydroxyphenyl)ethanone

CAS No.: 105533-69-5

Cat. No.: B011172

Get Quote

Welcome to the technical support center for the Fries rearrangement. This guide is designed

for researchers, scientists, and drug development professionals who are looking to optimize

this powerful reaction for the synthesis of hydroxyaryl ketones. Here, we move beyond simple

protocols to address the nuances of the reaction, providing in-depth, field-proven insights to

help you troubleshoot common issues and gain precise control over your experimental

outcomes.

Frequently Asked Questions (FAQs)
Q1: What is the fundamental mechanism of the Fries
rearrangement, and how does it influence the reaction's
outcome?
The Fries rearrangement is the transformation of a phenolic ester into a hydroxyaryl ketone,

typically catalyzed by a Lewis acid.[1] The reaction proceeds through the generation of an

acylium ion intermediate, which then partakes in an electrophilic aromatic substitution on the
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aromatic ring.[2] The precise mechanism can have both intramolecular and intermolecular

characteristics, which can be influenced by the reaction conditions.[3]

Understanding the mechanism is crucial because it dictates the regioselectivity of the reaction

—that is, whether the acyl group migrates to the ortho or para position relative to the hydroxyl

group.[4] This selectivity is not arbitrary; it's a direct consequence of the interplay between

kinetic and thermodynamic control.[4]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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Contact our Ph.D. Support Team for a compatibility check
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